Cas no 168082-64-2 (2-Naphthalenol, 3-bromo-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-)

• Product Name: 2-Naphthalenol, 3-bromo-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-
• CAS No: 168082-64-2
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 1349182
• PubChem ID: 10779311
• Update Time: 2025-04-20

2-Naphthalenol, 3-bromo-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 3-bromo-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-
• 2-bromo-3-hydroxy-5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene
• 3-bromo-2-hydroxy-5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene
• SCHEMBL5846259
• 2-bromo-3-hydroxy-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene
• 2-bromo-3-hydroxy-5,5,8,8-tetra-methyl-5,6,7,8-tetrahydro-naphthalene
• 3-bromo-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthol
• 3-bromo-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-ol
• 3-bromo-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• YWEGYQWOTPKCMT-UHFFFAOYSA-N
• 168082-64-2
• 3-Bromo-5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthol

• Inchi： 1S/C14H19BrO/c1-13(2)5-6-14(3,4)10-8-12(16)11(15)7-9(10)13/h7-8,16H,5-6H2,1-4H3
• InChI Key： YWEGYQWOTPKCMT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C)(C)CCC2(C)C)O

Computed Properties

• Exact Mass: 282.06197
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23